![molecular formula C12H11Cl2NO B262701 1-(2,3-dichlorophenyl)-N-(furan-2-ylmethyl)methanamine](/img/structure/B262701.png)
1-(2,3-dichlorophenyl)-N-(furan-2-ylmethyl)methanamine
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Overview
Description
1-(2,3-dichlorophenyl)-N-(furan-2-ylmethyl)methanamine, also known as DFMD, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a number of different fields.
Mechanism of Action
The mechanism of action of 1-(2,3-dichlorophenyl)-N-(furan-2-ylmethyl)methanamine is not fully understood, but it is believed to act as a competitive antagonist of the sigma-1 receptor. This receptor is located in a variety of different tissues throughout the body, including the brain, and has been shown to play a role in a number of different physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of calcium channels, and the regulation of intracellular signaling pathways. These effects make it a valuable tool for researchers studying a variety of different physiological processes.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 1-(2,3-dichlorophenyl)-N-(furan-2-ylmethyl)methanamine in lab experiments is its selectivity for the sigma-1 receptor, which allows researchers to study the effects of this receptor in isolation. However, one limitation of using this compound is that it can be difficult to obtain in large quantities, which can limit its usefulness in certain types of experiments.
Future Directions
There are a number of future directions that could be pursued in the study of 1-(2,3-dichlorophenyl)-N-(furan-2-ylmethyl)methanamine. One potential area of research is in the development of new drugs that target the sigma-1 receptor, which could have a variety of therapeutic applications. Additionally, further research could be done to better understand the mechanism of action of this compound and its effects on different physiological systems.
Synthesis Methods
1-(2,3-dichlorophenyl)-N-(furan-2-ylmethyl)methanamine can be synthesized using a variety of methods, but one of the most common involves the reaction of 2,3-dichlorobenzaldehyde with furfurylamine in the presence of a reducing agent such as sodium borohydride. This reaction produces this compound as a white crystalline solid with a melting point of approximately 105-107°C.
Scientific Research Applications
1-(2,3-dichlorophenyl)-N-(furan-2-ylmethyl)methanamine has been used in a number of different scientific research applications, including studies of neurotransmitter systems, drug addiction, and behavioral neuroscience. One of the primary uses of this compound is as a selective antagonist of the sigma-1 receptor, which has been implicated in a variety of physiological processes including pain perception, mood regulation, and drug addiction.
properties
Molecular Formula |
C12H11Cl2NO |
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Molecular Weight |
256.12 g/mol |
IUPAC Name |
1-(2,3-dichlorophenyl)-N-(furan-2-ylmethyl)methanamine |
InChI |
InChI=1S/C12H11Cl2NO/c13-11-5-1-3-9(12(11)14)7-15-8-10-4-2-6-16-10/h1-6,15H,7-8H2 |
InChI Key |
FBEQKFVSCUFOJC-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C(=C1)Cl)Cl)CNCC2=CC=CO2 |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)CNCC2=CC=CO2 |
Origin of Product |
United States |
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